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Compound of Interest

Compound Name: Nickel octaethylporphyrin

Cat. No.: B15555982 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the chemical compounds in use is paramount. This guide provides an in-depth look at Nickel
Octaethylporphyrin, including its Chemical Abstracts Service (CAS) number and critical safety

data to ensure safe handling and application in a laboratory setting.

Core Identification
CAS Number: 24803-99-4[1][2]

Nickel Octaethylporphyrin, also known as 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine

nickel(II), is a synthetic porphyrin.[2] It is recognized for its use as a catalyst in chemical

synthesis.[2]

Safety and Hazard Information
Proper handling of Nickel Octaethylporphyrin is crucial to ensure laboratory safety. The

following tables summarize the key safety data based on the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

GHS Hazard Classification
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Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral 4 Warning
H302: Harmful if

swallowed[3]

Acute Toxicity, Dermal 4 Warning
H312: Harmful in

contact with skin[3]

Acute Toxicity,

Inhalation
4 Warning

H332: Harmful if

inhaled[3]

GHS Precautionary Statements
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[4]

P264 Wash hands thoroughly after handling.[4]

P270
Do not eat, drink or smoke when using this

product.[3]

P271 Use only outdoors or in a well-ventilated area.[3]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[4]

P301+P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[5]

P302+P352 IF ON SKIN: Wash with plenty of water.[5]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[5]

P312
Call a POISON CENTER or doctor/physician if

you feel unwell.[5]

P330 Rinse mouth.[3][5]

P362+P364
Take off contaminated clothing and wash it

before reuse.[3]

P501

Dispose of contents/container in accordance

with local/regional/national/international

regulations.[3]

Experimental Protocols
While specific, detailed experimental protocols for novel applications of Nickel
Octaethylporphyrin are often proprietary or published in peer-reviewed literature, a general

procedure for its synthesis and handling can be outlined.

General Synthesis Method
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Nickel octaethylporphyrin can be synthesized through the metalation of 2,3,7,8,12,13,17,18-

Octaethyl-21H,23H-porphine with a nickel(II) salt.[2] This typically involves dissolving the free-

base porphyrin in a suitable organic solvent, followed by the addition of a nickel(II) salt, such as

nickel(II) chloride or nickel(II) acetate. The reaction mixture is then heated to facilitate the

insertion of the nickel ion into the porphyrin core. Progress of the reaction can be monitored by

techniques such as UV-Vis spectroscopy. Upon completion, the product is typically purified by

chromatography.

Safe Handling Protocol
A standardized workflow for handling Nickel Octaethylporphyrin in a research setting is

crucial to minimize exposure and ensure safety.
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Safe Handling Workflow for Nickel Octaethylporphyrin
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Caption: Workflow for the safe handling of Nickel Octaethylporphyrin.
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This workflow emphasizes the importance of preparation, careful handling within designated

safety enclosures, proper cleanup and disposal, and clear emergency procedures. Adherence

to these steps is essential for maintaining a safe laboratory environment when working with this

and other potentially hazardous chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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